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Compound of Interest |

Compound Name: Chloroacetyl-Il-alanine

CAS No.: 1190-32-5; 691-80-5

Cat. No.: B2801354

\ J

Technical Guide: N-Chloroacetyl-L-alanine

From Synthesis to Safety: A Comprehensive Protocol for
Research & Development

Introduction & Chemical Identity

N-Chloroacetyl-L-alanine (CAS: 691-80-5) is a critical intermediate in the resolution of amino
acids and a specialized reagent in peptide synthesis.[1] Unlike standard amino acid derivatives,
the N-chloroacetyl group serves a dual purpose: it acts as a robust protecting group that is
stable under acidic conditions yet susceptible to specific enzymatic hydrolysis (e.g., by
Aminoacylase ), making it indispensable for the production of enantiomerically pure L-alanine

from racemic mixtures.

This guide moves beyond the standard SDS, integrating safety data with practical experimental
protocols to ensure both personnel safety and experimental success.

Table 1: Physicochemical Characterization
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Property Specification

Chemical Name N-Chloroacetyl-L-alanine

CAS Number 691-80-5 (L-isomer); 1190-32-5 (DL-isomer)
Molecular Formula CsHsCINOs3

Molecular Weight 165.57 g/mol

Appearance White to almost white crystalline powder
Melting Point 124.0 — 127.0 °C (Typical for DL/L forms)
Solubility Soluble in water; soluble in ethanol

pKa ~3.3 (Carboxylic acid), Amide N is non-basic
Chirality L-enantiomer (S-configuration)

Hazard Identification & Risk Assessment (GHS)

While often categorized as a standard irritant, the chloroacetyl moiety introduces specific
alkylating potential, albeit lower than that of chloroacetyl chloride. The primary risks involve
mucous membrane irritation and potential sensitization upon prolonged exposure.

GHS Classification[2][3]

 Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.[2][3][4][5]
o H319: Causes serious eye irritation.[2][3][4][5]

o H335: May cause respiratory irritation.[3][4][6]

Precautionary Statements (Scientific Context)

e P261: Avoid breathing dust/fume.[4] Rationale: The fine crystalline powder can easily
become airborne; inhalation may trigger upper respiratory tract inflammation due to
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hydrolysis on moist mucous membranes.

o P280: Wear protective gloves/eye protection.[2][3][4][5] Recommendation: Nitrile gloves
(minimum 0.11 mm thickness) provide adequate splash protection. For prolonged handling,
double-gloving is recommended due to the potential permeation of chloroacetylated
compounds.

Synthesis & Production Protocol

Expert Insight: The synthesis of N-Chloroacetyl-L-alanine typically employs a Schotten-
Baumann reaction. The critical parameter here is pH control. If the pH rises too high (>12), the
chloroacetyl group can undergo hydrolysis to glycolic acid derivatives. If too low (<8), the amine
remains protonated and unreactive.

Protocol: Schotten-Baumann N-Acylation

Reagents: L-Alanine, Chloroacetyl chloride, NaOH (4M), HCI (6M).

Dissolution: Dissolve L-alanine (1.0 eq) in 4M NaOH (1.1 eq) and cool to 0-5°C in an ice
bath.

o Acylation: Add chloroacetyl chloride (1.1 eq) dropwise over 30 minutes. Simultaneously add
4M NaOH dropwise to maintain the reaction pH between 9.0 and 10.0.

o Why? The low temperature prevents the hydrolysis of the acid chloride. The pH control
ensures the amine is nucleophilic without hydrolyzing the alkyl chloride.

e Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature over 2 hours.

« |solation: Acidify the solution carefully with 6M HCI to pH ~2.0. The product, N-Chloroacetyl-
L-alanine, will precipitate as a white solid.

« Purification: Filter the precipitate and recrystallize from water or an ethyl acetate/hexane
mixture to remove traces of chloroacetic acid.
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Start: L-Alanine + NaOH (aq)

Cool to 0-5°C
(Prevent Hydrolysis)

Simultaneous Addition:

Chloroacetyl Chloride + NaOH
(Maintain pH 9-10)

Stir 1-2h
(Schotten-Baumann)

Acidify to pH 2.0
(HCI)

Filtration & Recrystallization

Pure N-Chloroacetyl-L-alanine

Click to download full resolution via product page

Figure 1: Step-by-step Schotten-Baumann synthesis workflow emphasizing pH and

temperature control.

Handling, Storage, & Stability

Stability Profile: The compound is stable at room temperature but is hygroscopic. The N-
chloroacetyl bond is susceptible to hydrolysis in strong alkaline solutions or upon heating in
water, releasing chloroacetic acid (a toxic skin penetrant) and alanine.
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Storage Protocol:
o Temperature: Store at room temperature (15-25°C).
e Environment: Keep container tightly closed in a dry, well-ventilated place.

» Incompatibility: Avoid strong oxidizing agents and strong bases.

Application: Enzymatic Kinetic Resolution

One of the primary uses of N-Chloroacetyl-L-alanine is in the production of pure amino acids
via Aminoacylase | (EC 3.5.1.14). This enzyme selectively hydrolyzes the L-isomer, leaving the
D-isomer intact (if starting from a racemic mixture) or removing the protecting group under mild
conditions.

Mechanism

The enzyme binds the L-enantiomer, catalyzing the attack of water on the amide carbonyl. This
releases free L-alanine and chloroacetic acid. The chloroacetyl group is preferred over the
acetyl group in some industrial processes due to the higher rate of hydrolysis and easier
separation of the byproduct.

Pure L-Alanine

Mixture:
L-Alanine + Chloroacetic Acid
+ N-Chloroacetyl-D-alanine

N-Chloroacetyl-DL-alanine
(Racemic Mixture)

Selective Hydrolysis
of L-Isomer

Separation:
lon Exchange / Crystallization

Aminoacylase |
(pH 7.0 - 8.0, 37°C)

Pure N-Chloroacetyl-D-alanine

Click to download full resolution via product page

Figure 2: Kinetic resolution pathway separating L-Alanine from the racemic N-chloroacetyl
precursor.

Emergency Response & Waste Management
First Aid Measures
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o Eye Contact: Rinse cautiously with water for at least 15 minutes.[6] Remove contact lenses if
present.[3][4] Note: The chloroacetyl group can hydrolyze to acid on the eye surface;
immediate irrigation is critical.

o Skin Contact: Wash with plenty of soap and water.[4] If irritation persists (redness/blistering),
seek medical attention.

 Inhalation: Remove victim to fresh air.[4][6] If breathing is difficult, oxygen may be required.

[4]16]

Waste Disposal

Do not dispose of via sink drains. The compound contains organic chlorine.[1][7][8][9]
o Neutralization: Dissolve in a combustible solvent or mix with a combustible solid carrier.

e Incineration: Burn in a chemical incinerator equipped with an afterburner and scrubber to
handle HCI emissions.

References

o National Center for Biotechnology Information (NCBI). PubChem Compound Summary for
CID 98109, N-(Chloroacetyl)-3-phenyl-DL-alanine (Analogous structure reference).
PubChem.[2][5][10] Available at: [Link]

e Greenstein, J. P., & Winitz, M. (1961). Chemistry of the Amino Acids. Wiley.[1][10] (Classic
reference for Schotten-Baumann acylation of amino acids).

o Whitesides, G. M., et al. (1989). Kinetic Resolution of Unnatural and Rarely Occurring Amino
Acids: Enantioselective Hydrolysis of N-Acyl Amino Acids Catalyzed by Acylase I. Journal of
the American Chemical Society. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://repository.kulib.kyoto-u.ac.jp/bitstream/2433/76420/1/chd050_3_209.pdf
https://www.tcichemicals.com/MX/en/p/C0097
https://download.basf.com/p1/000000000030612560_SDS_GEN_DE/en_DE/LMA_1215_F_30612560_SDS_GEN_DE_en_3-0.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ1aTJ0b3F1ZW94Mm5xc3ZobzZxcnVycmx4cjg5IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYNjYwNV85Ny02OS04X04tQWNldHlsLUwtYWxhbmluZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSVg2NjA1Xzk3LTY5LThfTi1BY2V0eWwtTC1hbGFuaW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--909126d4ff96d5dca694acb344bbe8b5a12db8cb/MetaSci_MSIX6605_97-69-8_N-Acetyl-L-alanine.pdf
https://www.tcichemicals.com/AT/en/p/C0097
https://pim-resources.coleparmer.com/sds/30251.pdf
https://pdf.benchchem.com/1352/N_Acylation_with_Chloroacetyl_Chloride_Application_Notes_and_Protocols.pdf
https://www.tandfonline.com/doi/pdf/10.1080/17518253.2018.1544286
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Physiology/Aminoacylase/
https://pubchem.ncbi.nlm.nih.gov/compound/L-Alanine
https://www.benchchem.com/product/b2801354#n-chloroacetyl-l-alanine-safety-data-sheet-sds
https://www.benchchem.com/product/b2801354#n-chloroacetyl-l-alanine-safety-data-sheet-sds
https://www.benchchem.com/product/b2801354#n-chloroacetyl-l-alanine-safety-data-sheet-sds
https://www.benchchem.com/product/b2801354#n-chloroacetyl-l-alanine-safety-data-sheet-sds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2801354?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2801354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2801354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

